Cas no 68776-58-9 (Isoxazole-4-carbonitrile)

• Product Name: Isoxazole-4-carbonitrile
• CAS No: 68776-58-9
• MF: C₄H₂N₂O
• MW: 94.0714802742004
• MDL: MFCD00274091
• CID: 502738
• PubChem ID: 15590756
• Update Time: 2025-04-19

Isoxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Isoxazole-4-carbonitrile
• 1,2-oxazole-4-carbonitrile
• 4-Cyanoisoxazole
• 4-Isoxazolecarbonitrile
• 4-Cyano-isoxazol
• 4-isoxazolecarbonitrile, AldrichCPR
• MFCD00274091
• AKOS006275525
• DTXSID60575300
• s11668
• 68776-58-9
• F2167-2710
• CS-0312434
• FT-0602284
• MB01145
• DB-003476

• MDL： MFCD00274091
• Inchi： 1S/C4H2N2O/c5-1-4-2-6-7-3-4/h2-3H
• InChI Key： ONJYXAHBSGPICV-UHFFFAOYSA-N
• SMILES： O1C=C(C#N)C=N1

Computed Properties

• Exact Mass: 94.01670
• Monoisotopic Mass: 94.016712692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.258
• Boiling Point: 226.841 °C at 760 mmHg
• Flash Point: 90.99 °C
• Refractive Index: 1.49
• PSA: 49.82000
• LogP: 0.54628

Isoxazole-4-carbonitrile Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles